4-(3-fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid

• IUPAC Name: 4-(3-fluorophenyl)oxane-4-carboxylic acid
• InChI: InChI=1S/C12H13FO3/c13-10-3-1-2-9(8-10)12(11(14)15)4-6-16-7-5-12/h1-3,8H,4-7H2,(H,14,15)
• InChI Key: YRTZKIQGOZNELV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC(=CC=C2)F)C(=O)O
• Molecular Formula: C12H13FO3
• DSSTOX Substance ID: DTXSID20587949
• Molecular Weight: 224.23 g/mol
• CAS RN: 919016-93-6

Description

“4-(3-fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid” is an organic compound with the molecular formula C12H13FO3. It is a novel compound that has generated considerable interest in the scientific community.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a novel process for the synthesis of 5-(4-fluorophenyl)-1-[2-((2r,4r)-4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-2-isopropyl-4-phenyl-1h-pyrrole-3-carboxylic acid phenylamide is described where methyl cyanoacetate is converted in eight operations or fewer to the desired product.

Molecular Structure Analysis

The molecular structure of “4-(3-fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid” consists of 12 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, and 3 oxygen atoms. The average mass is 224.228 Da and the monoisotopic mass is 224.084869 Da.

Physical And Chemical Properties Analysis

“4-(3-fluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid” is a solid. The compound has a molecular weight of 224.23 g/mol.

Scientific Research Applications

Tetrahydro-2H-pyran-4-carboxylic acid

This is a reactant used in the synthesis of organic compounds. It’s an intermediate in the reaction of diketene with ethyl acrylate to produce polyethylene terephthalate (PET) and in the production of polyurethanes.

4-(3,4-Difluorophenyl)tetrahydro-2H-pyran-4-carboxylic acid

This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals. However, Sigma-Aldrich does not collect analytical data for this product.

Indole derivatives

Although not directly related to your compound, indole derivatives have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. This might suggest potential areas of research for similar compounds.

3,4-Dihydro-2H-pyran

This compound can be used as a reactant to synthesize tetrahydropyranylated product from alcohols in the presence of phenolsulfonic acid-formaldehyde resin catalyst. It can also be used to synthesize tetrahydropyran derivatives by reacting pyrazoles in the presence of trifluoroacetic acid.

Tetrahydro-2H-pyran-4-carboxylic acid

This compound has been used as a building block for the synthesis of complex compounds such as polyketones, polyesters, and polycarbonates.

Safety And Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage/eye irritation, and may cause respiratory irritation.